Cas no 33369-45-8 (2-(Carboxymethyl)-1,4-dimethyl-1H-pyrrole-3-carboxylic Acid)

• Product Name: 2-(Carboxymethyl)-1,4-dimethyl-1H-pyrrole-3-carboxylic Acid
• CAS No: 33369-45-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD00010742
• CID: 313876
• PubChem ID: 118465
• Update Time: 2025-04-19

2-(Carboxymethyl)-1,4-dimethyl-1H-pyrrole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-aceticacid, 3-carboxy-1,4-dimethyl-
• 2-(Carboxymethyl)-1,4-dimethyl-1H-pyrrole-3-carboxylic acid
• 2-(carboxymethyl)-1,4-dimethylpyrrole-3-carboxylic acid
• 1,4-dimethyl-3-carboxypyrrole-2-acetic acid
• 1h-pyrrole-2-acetic acid,3-carboxy-1,4-dimethyl
• 3-Carboxy-1,4-dimethyl-1H-pyrrole-2-acetic Acid
• 3-carboxy-1,4-dimethylpyrrol-2-acetic acid
• 3-carboxy-1,4-dimethylpyrrole-2-acetic acid
• EN300-20522
• SB62703
• N6K4X5LP5Y
• 2-(carboxymethyl)-1,4-dimethyl-1H-pyrrole-3-carboxylicacid
• VS-01573
• FT-0615283
• AKOS000119462
• Z104478556
• 1h-pyrrole-2-acetic acid, 3-carboxy-1,4-dimethyl-
• EINECS 251-476-3
• CS-0239077
• NS00029473
• MFCD00010742
• SCHEMBL4645532
• 33369-45-8
• FASPXTNRUAOAGU-UHFFFAOYSA-N
• DTXSID70186986
• 2-(Carboxymethyl)-1,4-dimethyl-1H-pyrrole-3-carboxylic Acid

• MDL： MFCD00010742
• Inchi： 1S/C9H11NO4/c1-5-4-10(2)6(3-7(11)12)8(5)9(13)14/h4H,3H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： FASPXTNRUAOAGU-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CN(C)C=1CC(=O)O)=O

Computed Properties

• Exact Mass: 197.06900
• Monoisotopic Mass: 197.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.5

Experimental Properties

• Color/Form: Not available
• Density: 1.3075 (rough estimate)
• Melting Point: 198 °C
• Boiling Point: 334.28°C (rough estimate)
• Flash Point: 203.1°C
• Refractive Index: 1.5270 (estimate)
• PSA: 79.53000
• LogP: 0.65880
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(Carboxymethyl)-1,4-dimethyl-1H-pyrrole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S37/39; S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)